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Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

Get Quote

The table below summarizes the fundamental properties of tin(IV) fluoride as found in the literature [1] [2]:

Property Description

Chemical Names tin(IV) fluoride, stannic fluoride, tin tetrafluoride [1] [2]

Chemical Formula SnF₄ [1] [2]

Appearance White crystalline solid [1] [2]

Molar Mass 194.704 g/mol [1] [2]

Density 4.78 g/cm³ [1] [2]

Melting Point Above 700 °C (sublimes) [1] [2]

Suggested Paths for Method Development

To build the troubleshooting guides and FAQs for your support center, you may need to consult more

specialized resources. Here are some suggestions for finding the specific experimental protocols:

Consult Specialized Handbooks: Analytical procedures for inorganic compounds are often detailed
in dedicated handbooks, such as those from the Reagents Division of the American Chemical Society
(ACS).
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Explore Technical Databases: Search in-depth technical databases like TRC Pharmaceuticals or

SPECS for data sheets on SnF4, which sometimes include quality control specifications.
Adapt General Techniques: While not specified for SnF4 in the search results, general analytical

techniques are used for purity assessment. The workflow below outlines a potential logical approach
to method development, inspired by common laboratory practices.

Purity & Identity Confirmation Methods

Start: SnF4 Purity Assessment

Initial Visual Inspection
(Appearance: White Crystalline Solid)

Solubility Profile Analysis

Purity & Identity Confirmation

Interpret Results Thermal Analysis
(e.g., DSC/TGA)

Define Specifications
for Future Batches

Elemental Analysis (EA)
(Compare %F, %Sn to theoretical)

Spectroscopic Methods
(e.g., FTIR, NMR, XPS)

X-ray Diffraction (XRD)
(Crystal structure verification)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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